N-(1,2-dihydro-5-acenaphthylenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C21H19NO3/c1-24-17-7-4-8-18(25-2)20(17)21(23)22-16-12-11-14-10-9-13-5-3-6-15(16)19(13)14/h3-8,11-12H,9-10H2,1-2H3,(H,22,23)
• InChI Key: BMLRTFXQKZQZPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

N-(1,2-dihydro-5-acenaphthylenyl)-2,6-dimethoxybenzamide, also known as DASB, is a selective serotonin transporter (SERT) ligand that is commonly used in scientific research studies. DASB is a benzamide derivative that has two methoxy groups on the benzene ring and a fused acenaphthene ring system.

Mechanism of Action

N-(1,2-dihydro-5-acenaphthylenyl)-2,6-dimethoxybenzamide binds selectively to the SERT protein in the brain and inhibits the reuptake of serotonin into the presynaptic neuron. This leads to an increase in serotonin concentration in the synaptic cleft and can have antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a high affinity for the SERT protein and can be used to study the distribution of SERT in the brain. It has also been used to study the effects of antidepressant drugs on SERT binding affinity. This compound has been shown to be safe and well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,2-dihydro-5-acenaphthylenyl)-2,6-dimethoxybenzamide in lab experiments is its high selectivity for the SERT protein. This allows for more accurate measurements of SERT binding affinity and the effects of ligands on serotonin reuptake. One limitation is that this compound is not a suitable ligand for studying other neurotransmitter systems in the brain.

Future Directions

There are many future directions for research involving N-(1,2-dihydro-5-acenaphthylenyl)-2,6-dimethoxybenzamide. One area of interest is the role of SERT in mood disorders such as depression and anxiety. This compound can be used to study the effects of antidepressant drugs on SERT binding affinity and serotonin reuptake in these disorders. Another area of interest is the development of new SERT ligands with improved selectivity and efficacy. This compound can be used as a benchmark for the development of these new ligands.

Synthesis Methods

N-(1,2-dihydro-5-acenaphthylenyl)-2,6-dimethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 1,2-dihydroacenaphthylene with 2,6-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N-(1,2-dihydro-5-acenaphthylenyl)-2,6-dimethoxybenzamide is widely used in scientific research studies to study the SERT system in the brain. SERT is responsible for the reuptake of serotonin in the synaptic cleft and is a target for many antidepressant drugs. This compound can be used to study the binding affinity of SERT ligands and their effects on serotonin reuptake.